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Compound of Interest

Compound Name: SB-204900

Cat. No.: B1680793 Get Quote

Technical Support Center: SB-204990
This technical support guide provides researchers, scientists, and drug development

professionals with essential information for utilizing SB-204990 in in vitro assays. It includes

troubleshooting advice, frequently asked questions, detailed experimental protocols, and a

summary of solubility data to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is SB-204990 and what is its mechanism of action?

A1: SB-204990 is a cell-permeable prodrug that is converted to its active form, SB-201076,

within the cell. It acts as a potent and specific inhibitor of ATP Citrate Lyase (ACLY).[1][2][3]

ACLY is a key enzyme in cellular metabolism that catalyzes the conversion of citrate to acetyl-

CoA, a fundamental building block for fatty acid and cholesterol biosynthesis.[4][5] By inhibiting

ACLY, SB-204990 effectively suppresses de novo lipogenesis.[3]

Q2: What are the primary research applications for SB-204990?

A2: SB-204990 is widely used in research to study the role of ACLY and lipid metabolism in

various cellular processes. It has been shown to inhibit the growth of cancer cells that exhibit

aerobic glycolysis (in vitro and in vivo) and to reduce plasma cholesterol and triglyceride levels

in animal models.[1][3] Its applications extend to studies on cancer metabolism, metabolic

diseases, and cellular signaling pathways involving lipid synthesis.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1680793?utm_src=pdf-interest
https://www.tocris.com/products/sb-204990_4962
https://www.rndsystems.com/products/sb-204990_4962
https://arpi.unipi.it/retrieve/e0d6c92b-e48b-fcf8-e053-d805fe0aa794/text.pdf
https://aacrjournals.org/cancerres/article/72/15/3709/575807/ATP-Citrate-Lyase-A-Key-Player-in-Cancer
https://aacrjournals.org/mct/article/11/9/1925/91561/ATP-Citrate-Lyase-Knockdown-Induces-Growth-Arrest
https://arpi.unipi.it/retrieve/e0d6c92b-e48b-fcf8-e053-d805fe0aa794/text.pdf
https://www.tocris.com/products/sb-204990_4962
https://arpi.unipi.it/retrieve/e0d6c92b-e48b-fcf8-e053-d805fe0aa794/text.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: Is SB-204990 the correct name for this compound? I have seen references to SB-204900.

A3: Based on available chemical supplier catalogs and scientific literature, the correct

designation for the ATP Citrate Lyase inhibitor is SB-204990. It is likely that "SB-204900" is a

typographical error.

Solubility Data
The solubility of SB-204990 can vary between different solvents and suppliers. The following

table summarizes publicly available solubility data. It is always recommended to consult the

batch-specific Certificate of Analysis (CoA) for the most accurate information.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Source

DMSO ≥ 100 mM ≥ 38.93 mg/mL
Tocris Bioscience[1],

R&D Systems[2]

DMSO
≥ 100 mg/mL (256.89

mM)
≥ 100 mg/mL MedchemExpress[6]

DMSO
78 mg/mL (200.37

mM)
78 mg/mL Selleck Chemicals[7]

DMSO 20 mg/mL 20 mg/mL GlpBio[8]

Ethanol 100 mM 38.93 mg/mL
Tocris Bioscience[1],

R&D Systems[2]

Ethanol 78 mg/mL 78 mg/mL Selleck Chemicals[7]

Ethanol 1 mg/mL 1 mg/mL GlpBio[8]

Water
25 mg/mL (64.22 mM)

(requires sonication)
25 mg/mL MedchemExpress[6]

DMF 30 mg/mL 30 mg/mL GlpBio[8]

DMF:PBS (pH 7.2)

(1:2)
- 0.33 mg/mL GlpBio[8]
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Experimental Protocols
1. Preparation of a 10 mM Stock Solution in DMSO:

Materials:

SB-204990 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:

Equilibrate the vial of SB-204990 to room temperature before opening to prevent moisture

condensation.

Weigh the desired amount of SB-204990 powder. For example, to prepare 1 mL of a 10

mM stock solution, you will need 0.38927 mg of SB-204990 (Molecular Weight: 389.27

g/mol ). Always use the batch-specific molecular weight provided on the CoA.

Add the appropriate volume of DMSO to the vial. For 1 mL of a 10 mM solution, add 1 mL

of DMSO.

Vortex or sonicate the solution gently until the solid is completely dissolved. A clear,

colorless solution should be obtained.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term storage.

2. Preparation of Working Solutions for Cell-Based Assays:

Procedure:

Thaw a single aliquot of the SB-204990 stock solution at room temperature.
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Serially dilute the stock solution with cell culture medium to achieve the desired final

concentration. It is crucial to ensure that the final concentration of DMSO in the cell culture

medium is non-toxic to the cells (typically ≤ 0.5%).

For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution. Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mix the working solution thoroughly by gentle pipetting before adding it to the cells.

Prepare fresh working solutions for each experiment.

Troubleshooting Guide
Issue 1: The SB-204990 powder will not dissolve in the solvent.

Possible Causes:

Incorrect solvent choice.

The concentration is too high for the selected solvent.

The solvent quality is poor (e.g., contains water).

Solutions:

Ensure you are using an appropriate solvent such as DMSO or ethanol.

Gently warm the solution to 37°C and/or sonicate for a short period to aid dissolution.

If the desired concentration is still not achievable, consider preparing a slightly lower stock

concentration.

Use fresh, anhydrous grade DMSO for the best results.

Issue 2: Precipitation is observed after diluting the stock solution in aqueous media.

Possible Causes:
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The solubility of SB-204990 is significantly lower in aqueous solutions compared to

organic solvents.

The final concentration of the compound in the media is above its solubility limit.

Interaction with components in the cell culture media.

Solutions:

Increase the volume of the final dilution to lower the final concentration of SB-204990.

Ensure rapid and thorough mixing when diluting the stock solution into the aqueous

media.

Consider a two-step dilution process: first dilute the DMSO stock into a smaller volume of

media, mix well, and then add this to the final volume.

If precipitation persists, you may need to use a lower final concentration for your assay.

Issue 3: Inconsistent or unexpected experimental results.

Possible Causes:

Degradation of the SB-204990 stock solution due to improper storage or repeated freeze-

thaw cycles.

Inaccurate final concentration due to pipetting errors.

The final DMSO concentration is affecting the cells.

Solutions:

Always aliquot stock solutions into single-use volumes to minimize freeze-thaw cycles.

Store at -20°C or -80°C.

Use calibrated pipettes and proper pipetting techniques for accurate dilutions.

Always include a vehicle control (media with the same final concentration of DMSO) in

your experiments to account for any solvent effects.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway and Experimental Workflow
Below are diagrams illustrating the ATP Citrate Lyase (ACLY) signaling pathway and a general

experimental workflow for using SB-204990.
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Caption: ATP Citrate Lyase (ACLY) Signaling Pathway and Inhibition by SB-204990.
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Caption: General Experimental Workflow for Using SB-204990 in In Vitro Assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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